Cas no 497060-68-1 (2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone)

• Product Name: 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone
• CAS No: 497060-68-1
• MF: C₂₆H₂₉N₃O₂
• MW: 415.527366399765
• MDL: MFCD01567723
• CID: 5014606
• Update Time: 2025-10-30

2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone Chemical and Physical Properties

Names and Identifiers

• Oprea1_081768
• 2-(4-(TERT-BUTYL)PHENOXY)(3-PYRIDYL) 4-PHENYLPIPERAZINYL KETONE
• 1-[2-(4-tert-butylphenoxy)pyridine-3-carbonyl]-4-phenylpiperazine
• 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone

• MDL： MFCD01567723
• Inchi： 1S/C26H29N3O2/c1-26(2,3)20-11-13-22(14-12-20)31-24-23(10-7-15-27-24)25(30)29-18-16-28(17-19-29)21-8-5-4-6-9-21/h4-15H,16-19H2,1-3H3
• InChI Key： CWAGONXGMALADR-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CN=C1OC1C=CC(=CC=1)C(C)(C)C)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 568
• XLogP3: 5.4
• Topological Polar Surface Area: 45.7

Additional information on 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone

Introduction to 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone (CAS No. 497060-68-1)

2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone, also known by its CAS number 497060-68-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and exhibits a unique combination of structural features that contribute to its potential therapeutic applications. The compound's structure includes a tert-butylphenoxypyridine moiety and a phenylpiperazinyl ketone group, which together confer specific biological activities and pharmacological properties.

The development and study of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone have been driven by its promising activity in various biological assays. Recent research has focused on its potential as a modulator of specific receptors and enzymes, making it a valuable candidate for drug discovery and development. The compound's ability to interact with key biological targets has been extensively investigated, providing insights into its mechanism of action and potential therapeutic applications.

In the context of medicinal chemistry, the design and synthesis of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone have been optimized to enhance its pharmacological profile. The tert-butyl group in the phenoxypyridine moiety contributes to the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites. The phenylpiperazinyl ketone group, on the other hand, imparts specific binding properties that are essential for its biological activity.

Recent studies have demonstrated that 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone exhibits potent activity against various disease models. For instance, it has shown promise in modulating neurotransmitter systems, particularly in the central nervous system (CNS). The compound's interaction with serotonin and dopamine receptors has been extensively studied, revealing its potential as an antidepressant or antipsychotic agent. Additionally, its ability to modulate ion channels and enzymes involved in neurodegenerative diseases has been explored, suggesting its potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its CNS applications, 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone have also been studied to ensure its suitability for clinical use. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating that the compound can be effectively delivered to target tissues with minimal side effects. These findings support further clinical evaluation of the compound for various therapeutic indications.

In conclusion, 2-(4-(Tert-butyl)phenoxy)(3-pyridyl) 4-phenylpiperazinyl ketone (CAS No. 497060-68-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for drug development. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile, paving the way for future clinical trials and potential therapeutic use.